Monosodium phosphate

• Description: Sodium dihydrogenphosphate is a sodium phosphate.; Sodium phosphate is a saline laxative that is thought to work by increasing fluid in the small intestine. It usually results in a bowel movement after 30 minutes to 6 hours.
• CAS No.: 7558-80-7
• Product Name: Monosodium phosphate
• Molecular Formula: H3NaO4P
• Molecular Weight: 120.985 g/mol
• IUPAC Name: sodium;dihydrogen phosphate
• Standard InChI: InChI=1S/Na.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
• Standard InChIKey: NFIYTPYOYDDLGO-UHFFFAOYSA-N
• SMILES: OP(=O)(O)[O-].[Na+]
• Canonical SMILES: OP(=O)(O)O.[Na]
• Colorform: Colorless, monoclinic crystals; White crystalline powde
• Density: 2360 kg/cu m; Large, transparent crystals. ... density 2.040. Very soluble in water; insoluble in alcohol; pH of 1% solution 4.4-4.5 /Sodium dihydrogen phosphate monohydrate/
• Melting Point: Decomposes at 75; 200 °C (decomposes)
• Physical Description: Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Dry Powder; Liquid; Other Solid; Dry Powder, Other Solid; NKRA; Pellets or Large Crystals; A white odourless, slightly deliquescent powder, crystals or granules; Colorless or white solid; Slightly hygroscopic; [Hawley] White powder; [MSDSonline]
• Related CAS: 65185-91-3
• Solubility: Freely soluble in water. Insoluble in ethanol or ether; White, hygroscopic crystals. Decomp at 100 °C. Solubility: 94.9 g/100 g water at 25 °C. Insoluble in ethanol. /Sodium dihydrogen phosphate monohydrate/; In water, 85 g/100 mL
• Synonyms: dibasic sodium phosphate, anhydrous; disodium acid phosphate; disodium hydrogen phosphate; disodium hydrogen phosphate anhydrous; monosodium dihydrogen phosphate; neutral sodium hydrogen phosphate; phosphoric acid, disodium salt; phosphoric acid, disodium salt, 32P-labeled; phosphoric acid, disodium salt, anhydrous; phosphoric acid, disodium salt, dodecahydrate; phosphoric acid, disodium salt, heptahydrate; phosphoric acid, monosodium salt; phosphoric acid, monosodium salt, anhydrous; phosphoric acid, sodium (2:3) salt; phosphoric acid, sodium salt; phosphoric acid, trisodium salt; phosphoric acid, trisodium salt , 32P-labeled; phosphoric acid, trisodium salt , dodecahydrate; sodium biphosphate; sodium dihydrogen orthophosphate; sodium dihydrogen phosphate; sodium hydrophosphate; sodium phosphate; sodium phosphate monobasic anhydrous; sodium phosphate, dibasic; sodium phosphate, dibasic (anhydrous); sodium phosphate, disodium salt; sodium phosphate, monobasic; sodium phosphate, monobasic anhydrous; sodium phosphate, tribasic; sodium phosphate, tribasic, dodecahydrate; trisodium phosphate; trisodium phosphate dodecahydrate
• Reference: Rex DK: Dosing considerations in the use of sodium phosphate bowel preparations for colonoscopy. Ann Pharmacother. 2007 Sep;41(9):1466-75. Epub 2007 Jul 24. [PMID:17652123]; Schanz S, Kruis W, Mickisch O, Kuppers B, Berg P, Frick B, Heiland G, Huppe D, Schenck B, Horstkotte H, Winkler A: Bowel Preparation for Colonoscopy with Sodium Phosphate Solution versus Polyethylene Glycol-Based Lavage: A Multicenter Trial. Diagn Ther Endosc. 2008;2008:713521. doi: 10.1155/2008/713521. [PMID:18645612]; Ehrenpreis ED: Increased serum phosphate levels and calcium fluxes are seen in smaller individuals after a single dose of sodium phosphate colon cleansing solution: a pharmacokinetic analysis. Aliment Pharmacol Ther. 2009 Jun 1;29(11):1202-11. doi: 10.1111/j.1365-2036.2009.03987.x. Epub 2009 Feb 27. [PMID:19298584]; Razzaque MS: Phosphate toxicity: new insights into an old problem. Clin Sci (Lond). 2011 Feb;120(3):91-7. doi: 10.1042/CS20100377. [PMID:20958267]; Biber J, Hernando N, Forster I: Phosphate transporters and their function. Annu Rev Physiol. 2013;75:535-50. doi: 10.1146/annurev-physiol-030212-183748. [PMID:23398154]; FDA Guide: Sodium Phosphate Tablet; ChemIDPlus: Sodium Phosphate
• PubChem Compound: 24196325
• Last Modified: Sep 13 2023